Cas no 22106-57-6 (2-(4-Amino-3-chlorophenyl)acetic acid)

• Product Name: 2-(4-Amino-3-chlorophenyl)acetic acid
• CAS No: 22106-57-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD11975979
• CID: 2106950
• PubChem ID: 21843716
• Update Time: 2025-05-22

2-(4-Amino-3-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-chloroBenzeneacetic acid
• (4-Amino-3-chloro-phenyl)-acetic acid
• 2-(4-amino-3-chlorophenyl)acetic acid
• (4-amino-3-chlorophenyl)acetic acid
• 1-(4-AMINO-3-CHLORO-PHENYL)-ACETIC ACID
• 22106-57-6
• MFCD11975979
• EN300-190097
• BS-27936
• SCHEMBL2597844
• 2-(4-amino-3-chlorophenyl)aceticacid
• DA-21355
• 4-Amino-3-chlorophenylacetic acid
• 2-(4-Amino-3-chlorophenyl)acetic acid

• MDL： MFCD11975979
• Inchi： 1S/C8H8ClNO2/c9-6-3-5(4-8(11)12)1-2-7(6)10/h1-3H,4,10H2,(H,11,12)
• InChI Key： RNPFHSPLVUBKAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=O)O)N

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(4-Amino-3-chlorophenyl)acetic acid

Research Brief on 2-(4-Amino-3-chlorophenyl)acetic acid (CAS: 22106-57-6): Recent Advances and Applications

2-(4-Amino-3-chlorophenyl)acetic acid (CAS: 22106-57-6) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

One of the most notable developments in the use of 2-(4-Amino-3-chlorophenyl)acetic acid is its role in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent cyclooxygenase-2 (COX-2) inhibitory activity, with improved selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The study utilized molecular docking and in vitro assays to validate the compound's mechanism of action, paving the way for further preclinical evaluations.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-(4-Amino-3-chlorophenyl)acetic acid derivatives. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain modifications to the compound's structure resulted in significant cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231). The study emphasized the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting its potential as a lead compound for targeted cancer therapies.

The synthetic methodologies for 2-(4-Amino-3-chlorophenyl)acetic acid have also seen advancements. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using catalytic hydrogenation and green solvents. This approach not only improved the yield (up to 85%) but also reduced the environmental impact of the production process, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Furthermore, computational studies have provided insights into the compound's pharmacokinetic properties. Molecular dynamics simulations and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicate that 2-(4-Amino-3-chlorophenyl)acetic acid derivatives exhibit favorable drug-like properties, including good oral bioavailability and low toxicity profiles. These findings support the compound's potential for further development into clinical candidates.

In conclusion, 2-(4-Amino-3-chlorophenyl)acetic acid (CAS: 22106-57-6) continues to be a versatile and promising scaffold in medicinal chemistry. Recent studies underscore its therapeutic potential in inflammation and oncology, while advancements in synthesis and computational modeling have enhanced its feasibility for drug development. Future research should focus on in vivo validation and the exploration of additional structural modifications to optimize its pharmacological properties.